Cas no 175202-66-1 (Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate)

• Product Name: Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate
• CAS No: 175202-66-1
• MF: C₁₀H₁₀O₂S₂
• MW: 226.315200328827
• CID: 134099
• PubChem ID: 2778798
• Update Time: 2025-04-19

Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate
• methyl 3,4-dimethylthieno[2,3-b]thiophene-5-carboxylate
• Thieno[2,3-b]thiophene-2-carboxylicacid, 3,4-dimethyl-, methyl ester
• HMS554J18
• BUTTPARK 92\04-82
• RARECHEM AL BF 0290
• AKOS015908648
• MFCD00085123
• FT-0628502
• W-206178
• SR-01000632494-1
• DTXSID90381138
• Thieno[2,3-b]thiophene-2-carboxylic acid, 3,4-dimethyl-, methyl ester
• Maybridge1_004616
• A811846
• 175202-66-1
• CCG-42498
• Methyl3,4-dimethylthieno[2,3-b]thiophene-2-carboxylate

• Inchi： 1S/C10H10O2S2/c1-5-4-13-10-7(5)6(2)8(14-10)9(11)12-3/h4H,1-3H3
• InChI Key： UNMAABJDCUEPCI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)C2=C1SC=C2C

Computed Properties

• Exact Mass: 226.01200
• Monoisotopic Mass: 226.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.308
• Melting Point: 136 °C
• Boiling Point: 338.8°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.639
• PSA: 82.78000
• LogP: 3.36620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes